Cas no 58121-02-1 (1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-)

• Product Name: 1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-
• CAS No: 58121-02-1
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• CID: 343043
• PubChem ID: 12234064
• Update Time: 2025-04-19

1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile, 2-amino-5-ethyl-4-methyl-
• 2-amino-5-ethyl-4-methyl-1H-pyrrole-3-carbonitrile
• 58121-02-1
• AKOS006339037
• DTXSID20481655

• Inchi： 1S/C8H11N3/c1-3-7-5(2)6(4-9)8(10)11-7/h11H,3,10H2,1-2H3
• InChI Key： JKKVLDYFUGPDDV-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(C)=C1CC)N

Computed Properties

• Exact Mass: 149.09543
• Monoisotopic Mass: 149.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6